Cas no 934829-56-8 (1-[2-Amino-5-(trifluoromethoxy)phenyl]-2-chloroethan-1-one)

1-[2-Amino-5-(trifluoromethoxy)phenyl]-2-chloroethan-1-one structure
934829-56-8 structure
Product Name:1-[2-Amino-5-(trifluoromethoxy)phenyl]-2-chloroethan-1-one
CAS No:934829-56-8
MF:C9H7ClF3NO2
MW:253.605592012405
CID:999808
PubChem ID:45117935
Update Time:2025-04-20

1-[2-Amino-5-(trifluoromethoxy)phenyl]-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[2-amino-5-(trifluoromethoxy)phenyl]-2-chloroethanone
    • Ethanone, 1-[2-amino-5-(trifluoromethoxy)phenyl]-2-chloro-
    • 1-[2-Amino-5-(trifluoromethoxy)phenyl]-2-chloroethan-1-one
    • DTXSID60668706
    • 934829-56-8
    • DB-276232
    • Inchi: 1S/C9H7ClF3NO2/c10-4-8(15)6-3-5(1-2-7(6)14)16-9(11,12)13/h1-3H,4,14H2
    • InChI Key: OBLKWOCVMQFHQN-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=C(C=CC=1N)OC(F)(F)F)=O

Computed Properties

  • Exact Mass: 253.012
  • Monoisotopic Mass: 253.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 3.3
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